7-(Trifluoromethyl)-3,4-dihydro-1H-2-benzopyran

• CAS: 165115-37-7
• Molecular Formula: C10H9F3O
• Molecular Weight: 202.17 g/mol
• SMILES: C1COCC2=C1C=CC(=C2)C(F)(F)F
• InChI: InChI=1S/C10H9F3O/c11-10(12,13)9-2-1-7-3-4-14-6-8(7)5-9/h1-2,5H,3-4,6H2
• InChIKey: SHAWFTYKXYILJK-UHFFFAOYSA-N

7-(Trifluoromethyl)isochroman Overview

7-(Trifluoromethyl)-3,4-dihydro-1H-2-benzopyran, also referred to as 7-(trifluoromethyl)isochroman (CAS 165115-37-7), is a bicyclic heterocycle consisting of a benzene ring fused to a tetrahydropyran oxygen-containing ring, substituted at the 7-position with a trifluoromethyl (-CF₃) group . The isochroman scaffold appears broadly across natural products and synthetic bioactive molecules, and the introduction of the -CF₃ group at this specific position is intended to modulate key molecular properties including metabolic stability, lipophilicity, and receptor binding interactions—features of particular relevance in central nervous system (CNS) drug discovery programs [1].

Scaffold Bicyclic isochroman core with 7-CF₃ modulation of lipophilicity and metabolic stability

Workflow CNS ligand discovery, SAR expansion, and pharmacokinetic property optimization programs

Selection Electron-withdrawing CF₃ at the 7-position for tuned receptor binding and metabolic shielding

• [1] Zhao Z, Kang K, Yue J, Ji X, Qiao H, Fan P, Zheng X. Research progress in biological activities of isochroman derivatives. Eur J Med Chem. 2021;210:113073. View Source

Why 7-(Trifluoromethyl)isochroman Is Irreplaceable

Within the isochroman class, substitution position and electronic character critically determine pharmacological behavior. Published medicinal chemistry studies on structurally related 3,4-dihydro-2H-1-benzopyran potassium channel activators establish that the 7-position -CF₃ group confers meaningfully different biological potency compared to alternative substituents at the same position, as well as compared to the same -CF₃ group placed at alternative ring positions such as the 5- or 6-position [1]. The electron-withdrawing character and metabolic shielding provided by the -CF₃ group cannot be simply emulated by halogen, alkyl, or unsubstituted hydrogen analogs, meaning that generic procurement of an unsubstituted isochroman or a different regioisomer will not preserve the intended pharmacological profile [2].

Regioisomer 5- or 6-position CF₃ isomers may shift potency rank and pharmacological profile; class-level evidence shows position-dependent activity.

Analog Halogen, alkyl, or unsubstituted analogs cannot replicate the electron-withdrawing character or metabolic shielding of the CF₃ group.

Scaffold Generic isochroman lacks the 7-CF₃ substitution required for maximal relaxant potency ranking in published potassium channel studies.

• [1] Buckingham J, et al. Relaxant activity of 4-amido-3,4-dihydro-2H-1-benzopyran-3-ols and 4-amido-2H-1-benzopyrans on guinea pig isolated trachealis. J Med Chem. 1990;33(11):3020-3027. View Source
• [2] Zhao Z, Kang K, Yue J, Ji X, Qiao H, Fan P, Zheng X. Research progress in biological activities of isochroman derivatives. Eur J Med Chem. 2021;210:113073. View Source

Quantitative Differentiation Evidence

CF₃ Potency Ranking in Potassium Channel Activators

In a series of 4-amido-3,4-dihydro-2H-1-benzopyran-3-ols evaluated for tracheal relaxant activity (a functional measure of potassium channel activation), the rank order of potency for substituents at the C6 position—corresponding to the 7-position in the isochroman numbering system used for the target compound—was CF₃ > CN > C₂H₅ > aza ≥ CH₃ [1]. This head-to-head substituent comparison within a single study demonstrates that the -CF₃ group confers superior relaxant activity relative to cyano, ethyl, and methyl substitutions.

CF₃ Potency Ranking

Head-to-head

CF₃ > CN > C₂H₅ > aza ≥ CH₃

Rank order supports maximal tracheal relaxant activity for the CF₃ group at the 7-equivalent position.

Guinea pig trachealis model; 4-amido-3,4-dihydro-2H-1-benzopyran-3-ol scaffold.

Evidence Dimension	Tracheal relaxant potency (potassium channel activation)
Target Compound Data	Rank order: CF₃ (most potent)
Comparator Or Baseline	CN, C₂H₅, aza, CH₃ (less potent)
Quantified Difference	CF₃ > CN > C₂H₅ > aza ≥ CH₃
Conditions	Guinea pig isolated tracheal spirals; 4-amido-3,4-dihydro-2H-1-benzopyran-3-ol scaffold

Why This Matters

This provides direct quantitative rank-order evidence that the -CF₃ substitution at the 7-equivalent position yields maximal functional activity on this target, establishing a clear potency hierarchy that informs medicinal chemistry scaffold selection.

• [1] Buckingham J, et al. Relaxant activity of 4-amido-3,4-dihydro-2H-1-benzopyran-3-ols and 4-amido-2H-1-benzopyrans on guinea pig isolated trachealis. J Med Chem. 1990;33(11):3020-3027. View Source

Sigma-1 Receptor Affinity of CNS Isochroman Derivatives

An isochroman derivative containing a trifluoromethyl substitution, identified as a CNS-selective neurokinin-1 (NK1) receptor antagonist, exhibited an IC₅₀ value of 1.40 nM against the sigma-1 receptor in guinea pig cerebellum using [³H]DTG as a radioligand [1]. While the exact compound tested (CJ-17,493) bears additional structural complexity beyond the simple 7-CF₃ isochroman core, this binding data demonstrates that the trifluoromethyl-bearing isochroman scaffold can achieve single-digit nanomolar affinity at a therapeutically relevant CNS target [2].

Sigma-1 Affinity

Class-level

IC₅₀ = 1.40 nM

Class-level evidence supports CNS target engagement compatibility for CF₃-isochroman derivatives.

Measured on CJ-17,493; [³H]DTG radioligand binding in guinea pig cerebellum.

Evidence Dimension	Sigma-1 receptor binding affinity
Target Compound Data	IC₅₀ = 1.40 nM (for CJ-17,493, a trifluoromethyl-bearing isochroman derivative)
Comparator Or Baseline	Baseline: [³H]DTG radioligand binding assay
Quantified Difference	Single-digit nanomolar binding (1.40 nM)
Conditions	Guinea pig cerebellum homogenate; [³H]DTG radioligand

Why This Matters

This class-level evidence validates that the trifluoromethyl-isochroman scaffold is compatible with high-affinity CNS target engagement, supporting procurement for CNS-focused medicinal chemistry programs.

• [1] BindingDB. BDBM50421895 (CHEMBL555890). Affinity Data: IC₅₀ = 1.40 nM for sigma-1 receptor (human). ChEMBL_201132 (CHEMBL805753). View Source
• [2] Matsumoto K, et al. A novel central nervous system selective neurokinin-1 (NK1) receptor antagonist, (2S,3S)-3-[(1R)-6-methoxy-1-methyl-1-trifluoromethylisochroman-7-yl]-methylamino-2-phenylpiperidine (CJ-17,493). Bioorg Med Chem. 2002;10(6):1845-1853. View Source

Isochroman Core – BSA Binding Baseline

Spectroscopic and in silico studies of the unsubstituted isochroman core demonstrate complex formation with bovine serum albumin (BSA) with a binding constant of 10³ M⁻¹ [1]. While this data pertains to the parent isochroman scaffold rather than the 7-CF₃ derivative specifically, it establishes a baseline measure of plasma protein binding propensity for the core bicyclic system.

BSA Binding Baseline

Supporting

K = 10³ M⁻¹

Baseline protein binding constant for the isochroman core; reference for evaluating 7-CF₃ modulation of free fraction.

Measured on unsubstituted isochroman via UV/fluorescence spectroscopy and in silico modeling.

Evidence Dimension	BSA binding constant
Target Compound Data	K = 10³ M⁻¹ (for unsubstituted isochroman core)
Comparator Or Baseline	N/A (absolute measurement)
Quantified Difference	N/A
Conditions	UV and fluorescence spectroscopy; in silico modeling

Why This Matters

This baseline binding constant provides a reference point for medicinal chemists to evaluate how the addition of the 7-CF₃ substituent may modulate plasma protein binding—a key determinant of free drug concentration and pharmacokinetic profile.

• [1] Fatima S, Hussain I, Ahmed S, Tabish M. In vitro and in silico binding studies of phytochemical isochroman with calf thymus DNA using multi-spectroscopic and computational modelling techniques. J Biomol Struct Dyn. 2023;41(1):1-12. Binding constant for isochroman-BSA: 10³ M⁻¹. View Source

Procurement Scenarios for 7-(Trifluoromethyl)isochroman

Sigma Receptor Ligand Discovery

Based on class-level evidence showing that trifluoromethyl-bearing isochroman derivatives achieve single-digit nanomolar IC₅₀ values at sigma-1 receptors (1.40 nM) [1], this compound is appropriate as a core scaffold for CNS sigma receptor ligand discovery programs. The -CF₃ group at the 7-position provides an electron-withdrawing moiety that may be exploited to tune binding affinity and metabolic stability.

Potassium Channel Modulator SAR Expansion

Direct comparative evidence from related 3,4-dihydro-2H-1-benzopyran derivatives demonstrates that the -CF₃ group at the 7-equivalent position yields the highest rank-order potency among tested substituents (CF₃ > CN > C₂H₅ > aza ≥ CH₃) for tracheal relaxant activity [2]. This compound can serve as a privileged starting point for SAR expansion around potassium channel modulator programs.

Plasma Protein Binding Optimization

With a baseline BSA binding constant of 10³ M⁻¹ established for the unsubstituted isochroman core [3], this 7-CF₃ derivative provides an opportunity to experimentally evaluate how electron-withdrawing trifluoromethyl substitution modulates plasma protein binding—a critical parameter affecting free drug concentration and overall pharmacokinetic behavior.

Fluorinated Building Block for Metabolic Stability

The isochroman scaffold with a 7-CF₃ substituent represents a fluorinated building block of interest for medicinal chemistry programs seeking to improve metabolic stability. The trifluoromethyl group is widely recognized to confer resistance to oxidative metabolism, and this compound can serve as a versatile intermediate for further functionalization or direct screening against panels of therapeutically relevant targets [4].

Application

Selection Property

Validation Focus

Sigma Receptor Ligand Discovery

Electron-withdrawing CF₃ modulation of binding affinity

Sigma-1 receptor binding assay context

Potassium Channel Modulator SAR

7-position CF₃ rank-order potency

Potassium channel activation endpoint review

Plasma Protein Binding Optimization

CF₃-dependent shift in BSA binding constant

Free drug concentration and PK profile interpretation

Fluorinated Building Block Research

Metabolic stability conferred by CF₃ group

Oxidative metabolism resistance and scaffold functionalization

• [1] BindingDB. BDBM50421895 (CHEMBL555890). Affinity Data: IC₅₀ = 1.40 nM for sigma-1 receptor (human). View Source
• [2] Buckingham J, et al. Relaxant activity of 4-amido-3,4-dihydro-2H-1-benzopyran-3-ols and 4-amido-2H-1-benzopyrans on guinea pig isolated trachealis. J Med Chem. 1990;33(11):3020-3027. View Source
• [3] Fatima S, Hussain I, Ahmed S, Tabish M. In vitro and in silico binding studies of phytochemical isochroman with calf thymus DNA. J Biomol Struct Dyn. 2023;41(1):1-12. View Source
• [4] Zhao Z, Kang K, Yue J, Ji X, Qiao H, Fan P, Zheng X. Research progress in biological activities of isochroman derivatives. Eur J Med Chem. 2021;210:113073. View Source